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Compound of Interest

Compound Name:
[3-(2-

Pyrimidinyloxy)phenyl]methanol

Cat. No.: B1303014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the handling, storage, and potential application

of [3-(2-Pyrimidinyloxy)phenyl]methanol. The information is compiled to ensure safe

laboratory practices and to provide a framework for its use in a research setting.

Section 1: Chemical and Physical Properties
[3-(2-Pyrimidinyloxy)phenyl]methanol is a chemical compound intended for research use

only. Below is a summary of its key properties.

Property Value

Molecular Formula C₁₁H₁₀N₂O₂

Molecular Weight 202.21 g/mol

CAS Number 82440-25-3

Appearance White to off-white solid

Melting Point 147-150 °C

Purity
Varies by supplier; refer to the Certificate of

Analysis
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Section 2: Safety, Handling, and Storage Protocols
Due to the limited toxicological data available for this compound, it should be handled with

care, following standard laboratory safety procedures.

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling [3-(2-Pyrimidinyloxy)phenyl]methanol to minimize

exposure.[1][2][3]

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Change gloves

immediately if they become contaminated.

Body Protection: A flame-retardant lab coat should be worn and fully buttoned.[1] Full-length

pants and closed-toe shoes are also required.

Respiratory Protection: If working with the compound as a powder or in a way that generates

dust or aerosols, use a NIOSH-approved respirator. All handling of the solid compound

should be done in a well-ventilated area, preferably a chemical fume hood.[1][2]

Handling and Storage Workflow
The following diagram outlines the recommended workflow for the safe handling and storage of

[3-(2-Pyrimidinyloxy)phenyl]methanol.
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Safe Handling and Storage Workflow
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Caption: Workflow for safe handling and storage.
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Storage Conditions
Store [3-(2-Pyrimidinyloxy)phenyl]methanol in a tightly sealed container in a cool, dry, and

well-ventilated area.[2] Keep it away from incompatible materials such as strong oxidizing

agents. The recommended storage temperature is typically between 2°C and 8°C.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Spill and Disposal Procedures
In case of a spill, wear appropriate PPE and absorb the spill with an inert material (e.g.,

vermiculite, sand).[2] Collect the material in a sealed container for disposal. All waste materials

should be disposed of in accordance with local, state, and federal regulations.[4] Do not allow

the chemical to enter drains or waterways.[2]

Section 3: Representative Experimental Protocol
Disclaimer: As there are no specific published experimental protocols for [3-(2-
Pyrimidinyloxy)phenyl]methanol, the following is a representative protocol for assessing the

in vitro cytotoxicity of a novel compound using a standard MTT assay. This protocol should be

adapted and optimized based on the specific research objectives.

Objective
To determine the half-maximal inhibitory concentration (IC₅₀) of [3-(2-
Pyrimidinyloxy)phenyl]methanol on a selected cancer cell line (e.g., HeLa, MCF-7).
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Materials
[3-(2-Pyrimidinyloxy)phenyl]methanol

Dimethyl sulfoxide (DMSO, sterile)

Selected cancer cell line

Complete cell culture medium (e.g., DMEM with 10% FBS)

Phosphate-buffered saline (PBS, sterile)

Trypsin-EDTA

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

Multi-well plate reader

Experimental Workflow Diagram
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Representative MTT Assay Workflow
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Caption: Workflow for a representative MTT assay.
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Step-by-Step Procedure
Stock Solution Preparation: Prepare a 10 mM stock solution of [3-(2-
Pyrimidinyloxy)phenyl]methanol in sterile DMSO.

Cell Seeding: Seed the selected cancer cells into a 96-well plate at a density of 5,000-10,000

cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂

incubator to allow for cell attachment.

Compound Treatment: Prepare serial dilutions of the compound from the stock solution in

complete medium. The final concentrations may range from 0.1 µM to 100 µM. Remove the

old medium from the cells and add 100 µL of the medium containing the different

concentrations of the compound. Include vehicle control (DMSO) and untreated control

wells.

Incubation: Incubate the plate for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

MTT Assay:

Add 10 µL of the 5 mg/mL MTT solution to each well.

Incubate the plate for 2-4 hours at 37°C.

Carefully remove the medium and add 100 µL of the solubilization solution to each well to

dissolve the formazan crystals.

Data Acquisition: Read the absorbance of the wells at 570 nm using a multi-well plate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the cell viability against the compound concentration and determine the

IC₅₀ value using appropriate software (e.g., GraphPad Prism).

Section 4: Potential Signaling Pathways
The pyrimidine scaffold is present in numerous biologically active molecules, including kinase

inhibitors. While the specific biological target of [3-(2-Pyrimidinyloxy)phenyl]methanol is not

documented, compounds with a 2-phenyl pyrimidine core have been investigated as inhibitors

of Bruton's tyrosine kinase (BTK), a key component of the B-cell receptor signaling pathway.
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The diagram below illustrates a simplified, hypothetical signaling pathway that could be

investigated.

Hypothetical Signaling Pathway Inhibition
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PLCγ2
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[3-(2-Pyrimidinyloxy)phenyl]methanol
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Inhibition
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Caption: Hypothetical inhibition of the BTK pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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